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Compound of Interest

Compound Name: n-Heptyl methyl sulfide

CAS No.: 20291-61-6

Cat. No.: B1585012

Get Quote

Part 1: Executive Technical Summary
n-Heptyl Methyl Sulfide (HMS) (CAS: 20291-61-6) represents a critical "transition state"

molecule within the alkyl sulfide homologous series. Unlike its lower-molecular-weight

counterparts (e.g., Dimethyl Sulfide) which exhibit sharp, high-impact alliaceous (garlic/onion)

notes, HMS occupies the sensory boundary where sulfurous pungency gives way to fatty,

green, and herbal characteristics.

For drug development and flavor chemistry, HMS presents a unique challenge:

Lipophilicity: Its longer alkyl chain (C7) significantly increases LogP, making it persistent in

lipid-based excipients and difficult to mask with standard hydrophilic sweeteners.

Detection: It often acts as a "ghost" off-note—perceived as a lingering "vegetative" or "waxy"

aftertaste rather than an immediate sulfurous spike.

Occurrence: While not a standard FEMA flavoring agent, it is a known volatile in Capsicum

(chili) species and a potential degradation marker in sulfur-containing API formulations.
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Part 2: Chemical & Sensory Characterization (SAR
Analysis)
The sensory perception of alkyl methyl sulfides follows a predictable Structure-Activity

Relationship (SAR). As the alkyl chain length increases, the "sulfurous" character diminishes,

replaced by "fatty" or "green" notes, and the odor detection threshold (ODT) generally

increases (sensitivity decreases).

Comparative Profile: HMS vs. Homologs

Compound
Carbon
Chain

LogP (Est.)
[1][2]

Odor
Character

Detection
Threshold
(Water)

Volatility &
Impact

Dimethyl

Sulfide

(DMS)

C1 0.92

Cabbage,

Corn,

Asparagus

0.3 – 10 ppb

High:

Immediate

"top note"

impact; highly

volatile.

Methyl Propyl

Sulfide
C3 1.95

Onion, Garlic,

Pungent
~2 – 20 ppb

High/Med:

Classic

alliaceous

profile.

n-Heptyl

Methyl

Sulfide

(HMS)

C7 ~4.20

Green, Fatty,

Herbal,

Pepper-like

~50 – 150

ppb*

Medium:

Lingering

"middle note";

binds to fats.

Methyl Octyl

Sulfide
C8 ~4.70

Waxy, Soapy,

Faintly Fruity
> 200 ppb

Low:

Background

"mouth-

coating"

sensation.

*Note: HMS threshold is estimated based on homologous series trends (Polster & Schieberle,

2015) and comparative volatility data.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

http://www.thegoodscentscompany.com/data/rw1600691.html
https://www.researchgate.net/publication/324504182_The_effect_of_alkyl_chain_length_and_ligand_type_on_the_enthalpy_of_adsorption_and_floatability_of_sulphide_minerals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Mechanistic Insight: The "Lipophilic Shift"
HMS's high LogP (~4.2) means it partitions strongly into cell membranes and lipid-based drug

delivery systems (LNP, softgels). Unlike DMS, which flashes off quickly, HMS releases slowly,

creating a sustained off-flavor that requires encapsulation or complexation (e.g., Cyclodextrins)

rather than simple masking flavors.

Part 3: Experimental Analysis Framework
To accurately detect and characterize HMS in a complex matrix (e.g., a degraded drug

formulation or natural extract), a standard GC-MS is often insufficient due to the compound's

low abundance and high potency. Gas Chromatography-Olfactometry (GC-O) is the required

gold standard.

Protocol: High-Resolution GC-O Analysis for HMS
Objective: Isolate HMS from matrix noise and correlate its elution time with sensory perception.

Sample Preparation (SIDA - Stable Isotope Dilution Assay):

Spike sample with deuterated internal standard (e.g., d3-Methyl Heptyl Sulfide if available,

or d6-DMS as a surrogate).

Perform Headspace Solid-Phase Microextraction (HS-SPME) using a DVB/CAR/PDMS

fiber (Grey) to capture the wide polarity range of sulfides.

Incubate at 50°C for 30 mins to drive semi-volatiles like HMS into the headspace.

Separation (GC Parameters):

Column: DB-WAX or FFAP (Polar) is essential to separate sulfur compounds from bulk

lipid hydrocarbons.

Carrier Gas: Helium at 1.5 mL/min (constant flow).

Oven: 40°C (2 min)

5°C/min
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230°C. Note: The slow ramp is critical to resolve HMS (C7) from C6/C8 homologs.

Detection (Dual Channel):

Split effluent 1:1 between Mass Spectrometer (MS) (SIM mode: m/z 61, 146) and

Olfactory Port (Sniffing).

Human Panel: Three trained assessors record odor descriptors and intensity (Scale 0-10)

in real-time.

Visualization: GC-O Workflow & Data Correlation
The following diagram illustrates the self-validating loop between chemical detection and

sensory verification.
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Caption: Figure 1. Dual-channel GC-O workflow ensuring that the chemical peak at m/z 146

corresponds specifically to the "green/fatty" sensory attribute of HMS.

Part 4: Drug Development & Masking Implications
In pharmaceutical applications, HMS typically arises from the degradation of thioether-

containing APIs or excipients. Its "fatty/green" profile makes it resistant to standard "citrus"

masking strategies which are designed for acidic/sharp notes.

The "Masking Gap"
Challenge: HMS is too heavy for high-volatility masking (lemon/lime) but too odorous to be

ignored like long-chain waxes.

Solution: Use "Bridge Flavors" that naturally contain mid-chain volatiles.
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Effective: Mint (peppermint), Tropical (mango/papaya), and Berry (blackcurrant - which

naturally contains sulfides).

Ineffective: Simple Vanilla, Citrus.

Visualization: Structure-Odor Shift & Masking Strategy
This diagram maps the alkyl chain length to odor perception and the corresponding masking

strategy.
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Caption: Figure 2. Structure-Odor Relationship (SOR) illustrating the sensory shift from C1 to

C8 and the required adaptation in flavor masking strategy.
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Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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